Cas no 91085-68-6 (Acetamide,N-(2,3-dihydro-2-oxo-1H-benzimidazol-5-yl)-)

• Product Name: Acetamide,N-(2,3-dihydro-2-oxo-1H-benzimidazol-5-yl)-
• CAS No: 91085-68-6
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 799197
• PubChem ID: 591135
• Update Time: 2025-04-19

Acetamide,N-(2,3-dihydro-2-oxo-1H-benzimidazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(2,3-dihydro-2-oxo-1H-benzimidazol-5-yl)-
• Acetamide, N-(2,3-dihydro-2-oxo-1H-benzimidazol-5-yl)- (9CI)
• N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)acetamide
• ST51006266
• AKOS003801904
• N-(2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)acetamide
• N-(2,3-Dihydro-2-oxo-1H-benzimidazol-5-yl)acetamide
• BTIJJZBDTRBBBF-UHFFFAOYSA-N
• Z26794305
• DTXSID00343646
• N-(2-Oxo-2,3-dihydro-1H-benzimidazol-5-yl)acetamide #
• 91085-68-6
• Acetamide, N-(2,3(1H)-dihydro-2-oxo-5-benzimidazolyl)-
• Oprea1_261390
• SCHEMBL6740302
• Acetamide, N-(2,3-dihydro-2-oxo-1H-benzimidazol-5-yl)-

• Inchi： 1S/C9H9N3O2/c1-5(13)10-6-2-3-7-8(4-6)12-9(14)11-7/h2-4H,1H3,(H,10,13)(H2,11,12,14)
• InChI Key： BTIJJZBDTRBBBF-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC(=CC=2N1)NC(C)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 70.2Ų